BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 1,2-
Dioctanoyl-sn-glycero-3-phosphocholine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1,2-Dioctanoyl-sn-glycero-3-
Compound Name: i
phosphocholine

Cat. No.: B096630

Essential Safety and Handling Guide for 1,2-
Dioctanoyl-sn-glycero-3-phosphocholine

This guide provides essential safety protocols and logistical information for researchers,
scientists, and drug development professionals handling 1,2-Dioctanoyl-sn-glycero-3-
phosphocholine (CAS 19191-91-4). The following procedures are designed to ensure the safe
handling, storage, and disposal of this compound, minimizing risks and promoting a secure
laboratory environment.

Hazard Summary: 1,2-Dioctanoyl-sn-glycero-3-phosphocholine may be harmful if
swallowed, inhaled, or absorbed through the skin. It has the potential to cause irritation to the
eyes, skin, and respiratory tract.[1] The toxicological properties of this compound have not
been fully investigated, and therefore, it should be handled with appropriate caution.[1]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
1,2-Dioctanoyl-sn-glycero-3-phosphocholine.
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Protection Type

Recommended Equipment

Purpose

Eye and Face Protection

Safety glasses with side
shields or goggles. A face
shield may be necessary for
splash hazards.[2][3][4][5]

To protect eyes from splashes

and aerosols.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile).[3][6]

To prevent skin contact.

Body Protection

Laboratory coat.[6]

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area. A
NIOSH-approved respirator
may be required if dust or

aerosols are generated.[2]

To prevent inhalation of dust or

aerosols.

Operational and Disposal Plans

Handling and Storage:

e Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood to minimize

inhalation exposure.[7]

o Storage: Store in a tightly sealed container in a cool, dry place.[7] Recommended storage

temperature is typically -20°C.

¢ Hygiene: Wash hands thoroughly after handling.[7] Avoid eating, drinking, or smoking in the

laboratory.

Spill Management:

o Evacuate: Clear the area of all personnel.

¢ Ventilate: Increase ventilation to the area.

» Contain: Use an absorbent material like sand or vermiculite to contain the spill.
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o Collect: Carefully collect the absorbed material into a labeled, sealed container for disposal.
o Clean: Wash the spill area thoroughly.
Disposal:

» Dispose of waste in accordance with local, state, and federal regulations.[2] Do not allow the

substance to enter drains or waterways.[7]

Experimental Workflow

The following diagram outlines the standard operational workflow for handling 1,2-Dioctanoyl-
sn-glycero-3-phosphocholine.
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Handling Workflow for 1,2-Dioctanoyl-sn-glycero-3-phosphocholine
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l
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Standard operational procedure for handling the chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b096630?utm_src=pdf-custom-synthesis
https://cdn.anatrace.com/public/659/D608.pdf
https://datasheets.scbt.com/sc-202871.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.health.state.mn.us/facilities/patientsafety/infectioncontrol/ppe/comp/index.html
https://www.health.state.mn.us/facilities/patientsafety/infectioncontrol/ppe/comp/index.html
https://marketplace.safetyculture.com/us/blog/which-ppe-can-protect-you-from-liquid-chemicals
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://file1.lookchem.com/msds/2011-06/8/43698(816-94-4).pdf
https://www.benchchem.com/product/b096630#personal-protective-equipment-for-handling-1-2-dioctanoyl-sn-glycero-3-phosphocholine
https://www.benchchem.com/product/b096630#personal-protective-equipment-for-handling-1-2-dioctanoyl-sn-glycero-3-phosphocholine
https://www.benchchem.com/product/b096630#personal-protective-equipment-for-handling-1-2-dioctanoyl-sn-glycero-3-phosphocholine
https://www.benchchem.com/product/b096630#personal-protective-equipment-for-handling-1-2-dioctanoyl-sn-glycero-3-phosphocholine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b096630?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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